Salvinorin F
Overview
Description
Salvinorin F is a natural product found in Salvia divinorum with data available.
Scientific Research Applications
Pharmacological Properties of Salvinorin F Salvinorin F, a compound derived from Salvia divinorum, has been a subject of scientific interest due to its unique properties. Research highlights that Salvinorin A, a closely related compound, is a highly selective kappa opioid receptor agonist. This specificity has paved the way for considering Salvinorin A, and potentially Salvinorin F, as promising candidates for developing new treatments for central nervous system (CNS) illnesses. Early animal studies indicate a rapid onset of action, short distribution, and elimination half-lives, with no evidence of short- or long-term toxicity. The anticipation is that Salvinorin F, similar to Salvinorin A, may offer unique therapeutic benefits, particularly in neuropharmacology and possibly cardiology, due to its influence on molecular signaling pathways, including those involved in apoptosis, oxidative stress, and neuroprotection (Grundmann et al., 2007).
Analytical Methodology for Salvinorin F The increasing interest in Salvinorin F has also led to the development of sophisticated analytical methods for its detection and quantification. These methodologies are crucial for understanding the pharmacokinetic profile of the compound and ensuring its safe and effective application in therapeutic settings. Advanced analytical techniques are employed to precisely measure the presence and concentration of Salvinorin F in various biological matrices, an essential step for both clinical research and potential medical use (Grundmann et al., 2007).
properties
Product Name |
Salvinorin F |
|---|---|
Molecular Formula |
C21H26O6 |
Molecular Weight |
374.4 g/mol |
IUPAC Name |
methyl (2S,4aR,6aR,10S,10aR,10bR)-2-(furan-3-yl)-10-hydroxy-6a,10b-dimethyl-4-oxo-1,2,4a,5,6,9,10,10a-octahydrobenzo[f]isochromene-7-carboxylate |
InChI |
InChI=1S/C21H26O6/c1-20-8-6-14-19(24)27-16(12-7-9-26-11-12)10-21(14,2)17(20)15(22)5-4-13(20)18(23)25-3/h4,7,9,11,14-17,22H,5-6,8,10H2,1-3H3/t14-,15-,16-,17-,20-,21-/m0/s1 |
InChI Key |
GFUASHMLKMINGK-KZVLABISSA-N |
Isomeric SMILES |
C[C@@]12CC[C@H]3C(=O)O[C@@H](C[C@@]3([C@H]1[C@H](CC=C2C(=O)OC)O)C)C4=COC=C4 |
Canonical SMILES |
CC12CCC3C(=O)OC(CC3(C1C(CC=C2C(=O)OC)O)C)C4=COC=C4 |
synonyms |
salvinorin F |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(3E,6Z)-3-benzylidene-6-[(5-tert-butyl-1H-imidazol-4-yl)methylidene]piperazine-2,5-dione](/img/structure/B1248563.png)
![3-amino-4-[methyl(phenyl)amino]-1H-isochromen-1-one](/img/structure/B1248567.png)
![[(3S,3'R,4'R,5'R,6'R)-5'-[(2S,3R,4S,5R,6R)-6-[[(2E,4Z)-deca-2,4-dienoyl]oxymethyl]-3,4,5-trihydroxyoxan-2-yl]oxy-3',4,6-trihydroxy-6'-(hydroxymethyl)spiro[1H-2-benzofuran-3,2'-oxane]-4'-yl] (2E,4E,8E,10E)-7-hydroxyhexadeca-2,4,8,10-tetraenoate](/img/structure/B1248570.png)
![4-amino-N-[(3S,4R,5R,7R)-1-azatricyclo[3.3.1.03,7]nonan-4-yl]-5-chloro-2-methoxybenzamide](/img/structure/B1248571.png)
![1-Methyl-3-[2-[4-(3-methoxyphenyl)butyl]phenoxymethyl]piperidine](/img/structure/B1248577.png)
![2-[(3S,5R,10S,13R,14R,17R)-3-hydroxy-4,4,10,13,14-pentamethyl-2,3,5,6,7,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-17-yl]-6-methyl-5-methylideneheptanoic acid](/img/structure/B1248578.png)
![2-[4-[[2-[(E)-but-1-enyl]-4-chloro-5-(hydroxymethyl)imidazol-1-yl]methyl]phenyl]benzoic acid](/img/structure/B1248580.png)